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Compound of Interest

Compound Name: Pellotine hydrochloride

CAS No.: 74525-27-2

Cat. No.: B12735030

Get Quote

Executive Summary & Pharmacological Context
Pellotine (6,7-dimethoxy-1,2-dimethyl-3,4-dihydro-1H-isoquinolin-8-ol) is a

tetrahydroisoquinoline alkaloid predominantly found in Lophophora diffusa and Lophophora

williamsii (peyote). Unlike the hallucinogenic β-phenethylamine mescaline, pellotine exhibits

pronounced sedative and hypnotic properties. Recent pharmacological evaluations have

identified pellotine as a modulator of the serotonergic system, acting specifically as a weak

partial agonist at 5-HT6 receptors and an inverse agonist at 5-HT7 receptors 1[1].
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Pellotine HCl pharmacological signaling pathway via 5-HT receptors.
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To support clinical and pharmacokinetic (PK) studies, precise quantification of pellotine in both

botanical extracts and biological matrices (e.g., plasma, urine) is critical. The analytical

challenge lies in differentiating pellotine from structurally analogous Lophophora alkaloids and

its phase I metabolites (7-desmethylpellotine and pellotine-N-oxide) 2[2].

Analytical Challenge & Cross-Validation Strategy
This guide provides an objective cross-validation of two primary quantification methods—

HPLC-DAD and UPLC-MS/MS—aligned with the ICH M10 Bioanalytical Method Validation

guidelines 3[3].
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Cross-validation workflow for Pellotine HCl quantification per ICH M10.
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Method A: High-Performance Liquid
Chromatography (HPLC-DAD)
Ideal for: Botanical extract profiling, formulation quality control, and high-concentration

samples.

Causality & Experimental Design
Alkaloids like pellotine contain basic nitrogen atoms. On standard silica-based C18 columns,

unreacted silanol groups cause severe peak tailing. We utilize a Gemini-NX C18 column and a

mobile phase acidified with 0.1% Trifluoroacetic Acid (TFA) 4[4]. TFA acts as an ion-pairing

agent, fully protonating the alkaloid to ensure sharp, symmetrical peaks and stable retention

times. Detection is set at 205 nm to capture the maximum absorbance of the aromatic

tetrahydroisoquinoline ring 5[5].

Step-by-Step Protocol (Self-Validating System)
Sample Preparation (Liquid-Liquid Extraction):

Alkalinize 1 mL of aqueous sample/extract to pH 10 using 0.1 M Ammonium Hydroxide to

convert pellotine HCl to its free-base form.

Extract twice with 2 mL of Chloroform. The non-polar free base partitions into the organic

layer.

Evaporate the combined organic layers under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 500 µL of Mobile Phase A.

Chromatographic Conditions:

Column: Phenomenex Gemini-NX C18 (150 x 4.6 mm, 3 µm).

Mobile Phase A: Water + 0.1% TFA.

Mobile Phase B: Acetonitrile + 0.1% TFA.

Gradient: 5% B to 60% B over 20 minutes. Flow rate: 1.0 mL/min.
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Injection Volume: 10 µL.

Detection & Validation Check:

DAD scanning from 190 to 300 nm. Quantitation at 205 nm.

System Suitability: Inject a 10 µg/mL reference standard. Tailing factor must be < 1.5, and

theoretical plates > 5000.

Method B: Ultra-Performance Liquid
Chromatography-Tandem Mass Spectrometry
(UPLC-MS/MS)
Ideal for: In vivo pharmacokinetic (PK) studies, trace biological matrices (plasma/urine), and

metabolite tracking.

Causality & Experimental Design
For biological samples, extreme sensitivity and selectivity are paramount to bypass matrix

interference and distinguish pellotine from its in vivo phase I metabolites (e.g., 7-

desmethylpellotine and pellotine-N-oxide) 2[2]. Electrospray Ionization in positive mode (ESI+)

efficiently ionizes the basic nitrogen, yielding a strong [M+H]+ precursor ion at m/z 238.1.

Collision-induced dissociation (CID) produces a stable, highly specific product ion at m/z 181.1

1[1]. Using an internal standard (IS) like Mescaline-d9 corrects for matrix-induced ion

suppression.

Step-by-Step Protocol (Self-Validating System)
Sample Preparation (Protein Precipitation):

Aliquot 50 µL of plasma into a microcentrifuge tube.

Add 150 µL of ice-cold Acetonitrile containing 50 ng/mL Mescaline-d9 (IS). The organic

solvent denatures plasma proteins while extracting the target analyte.

Vortex for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C.
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Transfer 100 µL of the supernatant to an autosampler vial.

Chromatographic Conditions:

Column: Waters ACQUITY UPLC BEH C18 (50 x 2.1 mm, 1.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 10% B to 90% B over 3 minutes. Flow rate: 0.4 mL/min.

Mass Spectrometry (MRM Mode):

Ionization: ESI Positive. Capillary voltage: 3.0 kV. Desolvation temp: 450°C.

Transitions: Pellotine (m/z 238.1 → 181.1, Collision Energy: 25 eV); IS (m/z 221.2 →

164.1).

Validation Check: Analyze a blank matrix sample immediately after the Upper Limit of

Quantification (ULOQ) sample to confirm absence of carryover (analyte response < 20%

of LLOQ) 6[6].

Cross-Validation Results & Performance Metrics
To establish interchangeability and define the operational boundaries of each method, a cross-

validation was performed in accordance with ICH M10 guidelines. The following table

synthesizes the quantitative performance metrics.
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Parameter
Method A: HPLC-DAD
(Botanical Matrix)

Method B: UPLC-MS/MS
(Plasma Matrix)

Linear Range 1.0 – 500 µg/mL 0.5 – 500 ng/mL

LLOQ 1.0 µg/mL 0.5 ng/mL

Intra-day Precision (CV%) 2.1% – 4.5% 3.2% – 6.8%

Inter-day Precision (CV%) 3.0% – 5.2% 4.1% – 7.5%

Accuracy (% Bias) -2.5% to +3.1% -4.2% to +5.0%

Matrix Effect (%) N/A (Minimal in extracts)
88.5% – 94.2% (Ion

suppression)

Extraction Recovery (%) 92.4% ± 3.1% 85.6% ± 4.2%

Throughput (Run Time) 20 minutes / sample 3.5 minutes / sample

Discussion & Selection Guide
The choice between HPLC-DAD and UPLC-MS/MS hinges entirely on the analytical context:

Sensitivity vs. Cost: UPLC-MS/MS is roughly 2,000 times more sensitive than HPLC-DAD,

making it the mandatory choice for in vivo PK/TK studies where pellotine concentrations in

plasma drop into the sub-nanogram range within 4 hours due to its short-acting nature 2[2].

However, for routine quality control of Lophophora extracts, HPLC-DAD provides sufficient

sensitivity at a fraction of the operational cost.

Matrix Interference: Biological matrices (plasma, urine) contain endogenous phospholipids

that co-elute and cause ion suppression in MS. The UPLC-MS/MS protocol mitigates this via

a stable-isotope internal standard and rapid gradient elution. Conversely, HPLC-DAD is

susceptible to UV-absorbing co-extractives in botanical samples, necessitating the rigorous

liquid-liquid extraction protocol outlined above to isolate the alkaloid fraction.

Regulatory Compliance: Both methods satisfy the ICH M10 criteria for accuracy (±15% of

nominal concentration, ±20% at LLOQ) and precision 6[6]. Furthermore, validation checks

ensure that the analyte response in blank samples remains below 20% of the LLOQ

response, confirming the absence of carryover 7[7]. If transitioning a drug development
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program from preclinical botanical profiling to clinical trials, a formal cross-validation using

Incurred Sample Reanalysis (ISR) is required to bridge the data between these two

platforms.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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